Cas no 4397-01-7 (cyclopentylphenylmethanol)

• Product name: cyclopentylphenylmethanol
• CAS No: 4397-01-7
• MF: C₁₂H₁₆O
• MW: 176.25500
• MDL: MFCD00045419
• CID: 929272

cyclopentylphenylmethanol Chemical and Physical Properties

Names and Identifiers

• cyclopentylphenylmethanol
• cyclopentyl-phenylmethanol;

• MDL： MFCD00045419
• Inchi： InChI=1S/C12H16O/c13-12(11-8-4-5-9-11)10-6-2-1-3-7-10/h1-3,6-7,11-13H,4-5,8-9H2
• InChI Key： NHOWGKLPKLMKGL-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(C2CCCC2)O

Computed Properties

• Exact Mass: 176.12000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 20.23000
• LogP: 2.91020

cyclopentylphenylmethanol Security Information

cyclopentylphenylmethanol Customs Data

• HS CODE：2906299090
• Customs Data：

  China Customs Code:

  2906299090

  Overview:

  2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on cyclopentylphenylmethanol

CAS No 4397-01-7: Cyclopentylphenylmethanol

Cyclopentylphenylmethanol, identified by the CAS registry number 4397-01-7, is a versatile organic compound with a unique structure that combines a cyclopentane ring, a phenyl group, and a hydroxymethyl functional group. This compound has garnered significant attention in recent years due to its diverse applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. Its chemical formula is C₁₂H₁₈O, and it exists as a colorless liquid with a characteristic odor. The compound is widely recognized for its stability under normal conditions and its potential for further chemical modifications to create derivatives with enhanced properties.

The synthesis of cyclopentylphenylmethanol typically involves multi-step reactions, often starting from readily available precursors such as cyclopentanone or benzaldehyde. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions required for its synthesis. These methods not only improve yield but also reduce the environmental footprint associated with traditional manufacturing techniques.

One of the most promising areas of research involving cyclopentylphenylmethanol is its application in drug discovery. The compound's structure provides a scaffold for the development of bioactive molecules with potential therapeutic effects. For example, studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, making them candidates for novel drug development. Additionally, its ability to act as a chiral building block has made it valuable in asymmetric synthesis, where it can be used to construct complex molecules with high enantioselectivity.

In the agrochemical sector, cyclopentylphenylmethanol has been investigated for its potential as a plant growth regulator. Recent research indicates that certain derivatives of this compound can stimulate root development in crops, leading to improved yield and resilience against environmental stressors. This application aligns with the growing demand for sustainable agricultural practices that enhance productivity without relying on harmful chemicals.

The versatility of cyclopentylphenylmethanol extends to its use in specialty chemicals, particularly in the formulation of fragrances and flavors. Its unique aroma profile makes it an attractive ingredient in personal care products and food additives. Moreover, advancements in analytical techniques have enabled precise characterization of this compound's properties, ensuring consistent quality across different applications.

From an environmental perspective, understanding the degradation pathways of cyclopentylphenylmethanol is crucial for assessing its impact on ecosystems. Recent studies have focused on biodegradation mechanisms under aerobic and anaerobic conditions, revealing that the compound can be effectively metabolized by certain microbial communities. This knowledge is essential for developing safe disposal methods and minimizing ecological risks associated with its use.

In conclusion, cyclopentylphenylmethanol (CAS No 4397-01-7) stands out as a multifaceted compound with significant potential across various industries. Its structural features, combined with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research and development. As ongoing studies continue to uncover new properties and uses, this compound is poised to make even greater contributions to science and industry alike.